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Executive Summary

Alanine, N-(2-hydroxyethyl)- (9CI), commonly referred to as N-(2-hydroxyethyl)alanine, is a highly functionalized zwitterionic amino acid derivative.
trifunctionality makes it an exceptional building block for advanced lipid nanoparticles (LNPs), specialized surfactants, and transition metal chelators.

Physicochemical Profiling

Understanding the physical and chemical parameters of N-(2-hydroxyethyl)alanine is critical for its downstream application in synthetic chemistry and

Table 1: Chemical Identity and Physical Properties

Property

Chemical Name

Common Synonyms

CAS Registry Numbers

Molecular Formula

Molecular Weight

Melting Point

Optical Rotation [a]2°_D

Appearance

Biological Significance: The Protozoal Pathway

In nature, N-(2-hydroxyethyl)alanine is synthesized by rumen protozoa, such as Entodinium caudatum[2]. It is not synthesized as a free amino acid; r

Mechanistic Causality: The rumen is a highly competitive and degradative environment. By substituting a (1-carboxyethyl) group onto the free primary
and alters the membrane's surface charge, effectively protecting the protozoal cell membrane from the hydrolytic action of bacterial phospholipases s
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Biosynthetic pathway and isolation of N-(2-hydroxyethyl)alanine from rumen protozoa lipids.
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Chemical Synthesis & Purification Protocol

To utilize N-(2-hydroxyethyl)alanine in scalable drug development, researchers rely on a robust synthetic route rather than biological extraction. The f

2-Chloropro
+ Ethanc
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Step-by-step chemical synthesis workflow for N-(2-hydroxyethyl)alanine.

Step-by-Step Methodology

Step 1: Nucleophilic Substitution
* Procedure: Combine 5 mM of 2-chloropropionic acid, 5 mM of ethanolamine, and 10 mM of NaHCOs in 5 mL of deionized water. Heat the aqueous

« Causality & Expert Insight: The stoichiometric excess of NaHCOs is the most critical parameter in this step. As the reaction proceeds, hydrochloric
entirely quenching its nucleophilicity and halting the substitution reaction onto the a-carbon of the propionic acid[1].

Step 2: Cation Exchange Chromatography
« Procedure: Dilute the completed reaction mixture to 200 mL with water and pass it through a regenerated column of Zeo-Karb 225 (H* form) or an

« Causality & Expert Insight: This step creates a self-validating purification system. The strongly acidic sulfonic acid groups of the resin selectively ca
high-pH 5M NHs eluent deprotonates the amine, releasing the highly pure product from the solid phase[1].

Step 3: Crystallization
* Procedure: Evaporate the ammoniacal eluate to dryness in vacuo. Dissolve the resulting residue in a minimal volume of hot methanol (approx. 3 m

« Causality & Expert Insight: Methanol is selected as the crystallization solvent because N-(2-hydroxyethyl)alanine exhibits a steep temperature-deps
hexagonal crystals with a precise melting point of 193°C[1].

Applications in Drug Development

The unique N,0,0-donor set (amine, carboxylate, and hydroxyl groups) of N-(2-hydroxyethyl)alanine provides exceptional versatility:
« lonizable Lipids for LNPs: The structural similarity to modified ethanolamines makes it a prime candidate for synthesizing novel ionizable lipids use

+ Advanced Chelating Agents: The spatial arrangement of the functional groups allows it to act as a potent tridentate ligand for transition metals, mal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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